Cas no 1337208-82-8 (ethyl 1-amino-2,3-dihydro-1H-indene-5-carboxylate)

• Product Name: ethyl 1-amino-2,3-dihydro-1H-indene-5-carboxylate
• CAS No: 1337208-82-8
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 4779732
• Update Time: 2025-11-01

ethyl 1-amino-2,3-dihydro-1H-indene-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-amino-2,3-dihydro-1H-indene-5-carboxylate

• Inchi： 1S/C12H15NO2/c1-2-15-12(14)9-3-5-10-8(7-9)4-6-11(10)13/h3,5,7,11H,2,4,6,13H2,1H3
• InChI Key： UOTUHDIILCXTQA-UHFFFAOYSA-N
• SMILES： C1(N)C2=C(C=C(C(OCC)=O)C=C2)CC1

Additional information on ethyl 1-amino-2,3-dihydro-1H-indene-5-carboxylate

Research Brief on Ethyl 1-amino-2,3-dihydro-1H-indene-5-carboxylate (CAS: 1337208-82-8): Recent Advances and Applications

Ethyl 1-amino-2,3-dihydro-1H-indene-5-carboxylate (CAS: 1337208-82-8) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its indene scaffold and ester functionality, has emerged as a promising intermediate in the synthesis of bioactive molecules and potential therapeutic agents. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and modulators of protein-protein interactions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of ethyl 1-amino-2,3-dihydro-1H-indene-5-carboxylate as a key building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against BTK, with IC50 values in the low nanomolar range. This finding is particularly relevant for the treatment of B-cell malignancies and autoimmune diseases, where BTK plays a critical role in disease progression.

Another significant application of this compound was reported in a recent ACS Chemical Biology publication, where it served as a precursor for the development of small-molecule probes targeting the PD-1/PD-L1 immune checkpoint pathway. The researchers utilized the indene core structure to create conformationally constrained analogs that showed enhanced binding affinity to PD-L1, potentially offering a new approach to cancer immunotherapy.

From a synthetic chemistry perspective, ethyl 1-amino-2,3-dihydro-1H-indene-5-carboxylate has proven valuable due to its versatility. A 2024 Organic Letters paper described an efficient asymmetric synthesis route for this compound using chiral auxiliaries, achieving excellent enantioselectivity (up to 98% ee). This advancement is crucial for the production of enantiomerically pure derivatives, which are often required for pharmaceutical applications.

The compound's physicochemical properties have also been extensively characterized in recent computational studies. Molecular modeling and quantum mechanical calculations have provided insights into its conformational preferences and electronic structure, information that is invaluable for rational drug design. These studies suggest that the molecule's rigid scaffold and hydrogen bonding capabilities make it particularly suitable for targeting shallow protein binding pockets.

Looking forward, ethyl 1-amino-2,3-dihydro-1H-indene-5-carboxylate continues to show promise in multiple areas of drug discovery. Current research efforts are focusing on its application in the development of covalent inhibitors, where its amino group can be modified to incorporate electrophilic warheads. Additionally, its potential as a fragment in fragment-based drug design is being actively explored by several pharmaceutical companies and academic research groups.